Cas no 1566149-63-0 (1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2,3-DIHYDRO-1H-INDOLE-6-CARBOXYLIC A+)
1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2,3-DIHYDRO-1H-INDOLE-6-CARBOXYLIC A+ Chemical and Physical Properties
Names and Identifiers
-
- 1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2,3-DIHYDRO-1H-INDOLE-6-CARBOXYLIC A+
-
- Inchi: 1S/C24H19NO4/c26-23(27)16-10-9-15-11-12-25(22(15)13-16)24(28)29-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-10,13,21H,11-12,14H2,(H,26,27)
- InChI Key: VUGKVXOFHQHCIE-UHFFFAOYSA-N
- SMILES: N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C2=C(C=CC(C(O)=O)=C2)CC1
1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2,3-DIHYDRO-1H-INDOLE-6-CARBOXYLIC A+ Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-713867-1.0g |
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3-dihydro-1H-indole-6-carboxylic acid |
1566149-63-0 | 95% | 1g |
$0.0 | 2023-06-06 | |
| 1PlusChem | 1P01EKXR-50mg |
1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2,3-DIHYDRO-1H-INDOLE-6-CARBOXYLIC A+ |
1566149-63-0 | 95% | 50mg |
$399.00 | 2024-06-20 | |
| 1PlusChem | 1P01EKXR-100mg |
1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2,3-DIHYDRO-1H-INDOLE-6-CARBOXYLIC A+ |
1566149-63-0 | 95% | 100mg |
$581.00 | 2024-06-20 | |
| 1PlusChem | 1P01EKXR-250mg |
1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2,3-DIHYDRO-1H-INDOLE-6-CARBOXYLIC A+ |
1566149-63-0 | 95% | 250mg |
$805.00 | 2024-06-20 | |
| 1PlusChem | 1P01EKXR-500mg |
1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2,3-DIHYDRO-1H-INDOLE-6-CARBOXYLIC A+ |
1566149-63-0 | 95% | 500mg |
$1233.00 | 2024-06-20 | |
| 1PlusChem | 1P01EKXR-1g |
1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2,3-DIHYDRO-1H-INDOLE-6-CARBOXYLIC A+ |
1566149-63-0 | 95% | 1g |
$1563.00 | 2024-06-20 | |
| 1PlusChem | 1P01EKXR-2.5g |
1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2,3-DIHYDRO-1H-INDOLE-6-CARBOXYLIC A+ |
1566149-63-0 | 95% | 2.5g |
$3003.00 | 2024-06-20 | |
| 1PlusChem | 1P01EKXR-5g |
1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2,3-DIHYDRO-1H-INDOLE-6-CARBOXYLIC A+ |
1566149-63-0 | 95% | 5g |
$4413.00 | 2024-06-20 | |
| 1PlusChem | 1P01EKXR-10g |
1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2,3-DIHYDRO-1H-INDOLE-6-CARBOXYLIC A+ |
1566149-63-0 | 95% | 10g |
$6515.00 | 2024-06-20 | |
| Aaron | AR01EL63-50mg |
1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2,3-DIHYDRO-1H-INDOLE-6-CARBOXYLIC A+ |
1566149-63-0 | 95% | 50mg |
$413.00 | 2025-02-10 |
1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2,3-DIHYDRO-1H-INDOLE-6-CARBOXYLIC A+ Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2,3-DIHYDRO-1H-INDOLE-6-CARBOXYLIC A+
Professional Introduction to Compound with CAS No. 1566149-63-0 and Product Name: 1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2,3-DIHYDRO-1H-INDOLE-6-CARBOXYLIC ACID
Compound with the CAS number 1566149-63-0 and the product name 1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2,3-DIHYDRO-1H-INDOLE-6-CARBOXYLIC ACID represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The unique structural features of this compound, particularly the presence of a fluorenylmethoxy carbonyl group and a dihydroindole core, make it a promising candidate for further exploration in synthetic chemistry and biological activity studies.
The fluorenylmethoxy carbonyl moiety is a key structural feature that contributes to the compound's stability and reactivity. This group is often employed in the synthesis of peptide mimetics and other bioactive molecules due to its ability to enhance solubility and metabolic stability. In contrast, the dihydroindole scaffold is well-known for its presence in various pharmacologically active compounds, including those with antimicrobial, anti-inflammatory, and anticancer properties. The combination of these two structural elements in 1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2,3-DIHYDRO-1H-INDOLE-6-CARBOXYLIC ACID suggests a multifaceted potential for therapeutic applications.
Recent advancements in medicinal chemistry have highlighted the importance of molecular diversity in drug discovery. The compound in question has been synthesized through multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. The use of advanced techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies has enabled the precise construction of its complex framework. These synthetic approaches not only highlight the versatility of current chemical tools but also pave the way for the development of novel derivatives with enhanced biological activity.
In terms of biological activity, preliminary studies on 1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2,3-DIHYDRO-1H-INDOLE-6-CARBOXYLIC ACID have shown promising results in vitro. The compound exhibits inhibitory effects on certain enzymes and cellular pathways that are implicated in various diseases. For instance, it has demonstrated potential as an inhibitor of enzymes involved in cancer cell proliferation and as a modulator of inflammatory responses. These findings are particularly intriguing given the growing interest in targeting these pathways for therapeutic intervention.
The fluorenylmethoxy carbonyl group plays a crucial role in modulating the pharmacokinetic properties of this compound. Its hydrophobic nature contributes to improved oral bioavailability, while its stability under physiological conditions ensures prolonged activity within biological systems. Additionally, the dihydroindole core has been shown to interact with specific binding sites on target proteins, leading to receptor activation or blockade depending on the context. This dual functionality makes 1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2,3-DIHYDRO-1H-INDOLE-6-CARBOXYLIC ACID a versatile scaffold for designing molecules with tailored biological activities.
One of the most exciting aspects of this compound is its potential for further derivatization. By modifying various functional groups within its structure, chemists can explore new analogs with enhanced potency, selectivity, and pharmacokinetic profiles. For example, introducing additional substituents into the dihydroindole ring could alter its binding affinity to specific targets or influence its metabolic fate. Similarly, modifications to the fluorenylmethoxy carbonyl moiety could provide insights into how this group affects overall biological activity.
The synthesis and characterization of 1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2,3-DIHYDRO-1H-INDOLE-6-CARBOXYLIC ACID also contribute to our understanding of how structural features influence molecular behavior. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate its exact structure and confirm its purity. These analytical methods are essential for ensuring that subsequent biological studies are conducted on a compound that is both accurately identified and free from impurities.
In conclusion, compound with CAS No. 1566149-63-0 represents a significant step forward in pharmaceutical chemistry. Its unique structural features, particularly the combination of a fluorenylmethoxy carbonyl group and a dihydroindole core, make it a promising candidate for further exploration in drug development. The compound's potential applications in treating various diseases are supported by preliminary studies that highlight its biological activity both in vitro and potentially in vivo settings. As research continues to uncover new ways to utilize this molecule, it is likely that we will see further advancements that will benefit patients worldwide.
1566149-63-0 (1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2,3-DIHYDRO-1H-INDOLE-6-CARBOXYLIC A+) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)